Cas no 126889-07-4 (4-ethyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-ethyl-1,3-thiazole-5-carboxylic acid
• CAS No: 126889-07-4
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD14553998
• CID: 103306
• PubChem ID: 14653144
• Update Time: 2025-04-18

4-ethyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-ethyl-
• 4-ETHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 4-ethylthiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-ethyl-
• Z1255362311
• CS-0061444
• AS-42962
• EN300-113130
• SCHEMBL9643724
• 4-ethylthiazole-5carboxylic acid
• BFA88907
• 126889-07-4
• MFCD14553998
• 4-Ethylthiazole-5-carboxylicacid
• 5-Thiazolecarboxylic acid, 4-ethyl-
• AKOS015948338
• JUJNNKYDFBHNOW-UHFFFAOYSA-N
• DTXSID40562637
• 4-Ethyl-5-thiazolecarboxylic acid
• DB-206088
• 4-ethyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD14553998
• Inchi： 1S/C6H7NO2S/c1-2-4-5(6(8)9)10-3-7-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： JUJNNKYDFBHNOW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(=O)O)CC

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives